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Compound of Interest

Compound Name: 2-Chloro-6-phenoxybenzonitrile

CAS No.: 91692-70-5

Cat. No.: B3031994

Get Quote

Technical Safety Protocol: 2-Chloro-6-phenoxybenzonitrile Handling

CAS: 91692-70-5 | Formula: C₁₃H₈ClNO | M.W.: 229.66 g/mol [1][2]

Executive Summary & Compound Profile
This technical guide establishes the safe handling protocols for 2-Chloro-6-
phenoxybenzonitrile, a functionalized aryl nitrile intermediate often utilized in the synthesis of

agrochemicals and pharmaceutical scaffolds.[1][2] Unlike standard laboratory reagents, this

compound presents a dual-hazard profile: acute toxicity associated with the benzonitrile

pharmacophore and irritation potential from the halogenated aromatic system.[1][2]

Critical Safety Axiom: While aryl nitriles are kinetically more stable than their aliphatic

counterparts, they must be treated as potential cyanide generators under thermal stress or

metabolic processing.[1] All handling protocols below are designed to mitigate this specific

"worst-case" risk.
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Property Value / Description Causality for Handling

Physical State Solid (Crystalline Powder)
Requires anti-static weighing

to prevent aerosolization.[1][2]

Melting Point
> 50°C (Predicted based on

analogs)

Store in a cool, dry place to

prevent caking or partial

fusion.[1][2]

Solubility

Low in water; Soluble in

organic solvents (DMSO,

DCM)

Spill Cleanup: Do not use

water alone; use organic

solvent-dampened pads.[1][2]

Reactivity

Stable under normal

conditions. Hydrolyzes in

strong acid/base.[1][2]

Incompatibility: Keep away

from strong oxidizers and acids

(risk of HCN release).[1][3]

Hazard Identification & Risk Assessment
Based on GHS Classification of structural analogs (e.g., 2-Chloro-6-fluorobenzonitrile).[1][2]
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Hazard Class H-Code Hazard Statement
Mechanism of
Action

Acute Toxicity H302 + H312 + H332

Harmful if swallowed,

in contact with skin, or

inhaled.[2][4]

Systemic absorption

may interfere with

cellular respiration

(cytochrome oxidase

inhibition).[1]

Skin/Eye Irritant H315 / H319

Causes skin irritation /

Causes serious eye

irritation.[1][4][5]

Electrophilic attack on

mucosal membranes;

mechanical irritation

from particulates.[1][2]

STOT - SE H335

May cause respiratory

irritation.[1][2][4][5][6]

[7]

Inhalation of dust

triggers inflammatory

response in the upper

respiratory tract.[1][2]

Engineering Controls: Hierarchy of Defense
The primary defense against 2-Chloro-6-phenoxybenzonitrile is containment.[1][2] Reliance

solely on PPE is a critical failure mode in drug development environments.[1][2]

Handling Decision Logic
The following decision tree dictates the required engineering controls based on the quantity

and state of the material.
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Start: Assess Operation

Physical State?

Quantity > 1 gram?

Solid/Powder

In Solution?

Liquid/Solvated

Standard Fume Hood
(Face Velocity: 100 fpm)

No (< 1g)

Glove Box / Isolator
(Negative Pressure)

Yes (> 1g) All Quantities

Benchtop NOT Permitted

Prohibited

Click to download full resolution via product page

Personal Protective Equipment (PPE) Matrix
Rationale: Aryl nitriles can penetrate standard latex.[1][2] The protocols below prioritize

permeation resistance.

Hand Protection:

Standard Handling: Double-gloving with Nitrile (minimum 5 mil).[1][2]

Why? Nitrile offers excellent splash protection against the organic solvents (e.g., DCM,

DMSO) likely used to dissolve the compound.[2]

Immersion/Spill:Silver Shield / Laminate gloves.[1]
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Why? Extended contact requires a barrier against both the carrier solvent and the nitrile

moiety.[1][2]

Respiratory Protection:

If working outside a fume hood (Emergency only): Full-face respirator with P100 (HEPA) +

Organic Vapor (OV) cartridges.[1][2]

Why? P100 stops the dust; OV captures any potential volatile hydrolysis products.[1][2]

Eye/Body:

Chemical Safety Goggles (indirect venting) are mandatory.[1][2] Safety glasses are

insufficient due to the risk of airborne dust entering from the side.[1][2]

Emergency Response Protocols
A. Spill Decontamination Workflow
Objective: Remove the hazard without generating dust or allowing drain entry.[1][2][6][7]

1. Alert & Evacuate
(15ft radius)

2. Don PPE
(Goggles, Nitrile x2, N95)

3. Wet Method
Cover with solvent-damp pad

4. Collect
Scoop into HazWaste

5. Final Wash
Soap/Water (pH neutral)

Click to download full resolution via product page

B. Fire Fighting Measures
Extinguishing Media: Dry chemical, CO₂, or alcohol-resistant foam.[1][2]

DO NOT USE: High-volume water jet.

Causality: Water jets can disperse the toxic dust.[1][2] Furthermore, thermal hydrolysis in

the presence of water may accelerate the release of Hydrogen Cyanide (HCN) or HCl gas.

[2]

Combustion Products: Carbon oxides, Nitrogen oxides (NOx), Hydrogen chloride (HCl),

Hydrogen cyanide (HCN).[1]
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C. First Aid (Cyanide Awareness)
While 2-Chloro-6-phenoxybenzonitrile is an aryl nitrile and releases cyanide less readily than

aliphatic nitriles, medical personnel must be informed of the potential for cyanide toxicity.[1][2]

Inhalation: Remove to fresh air. Oxygen is the primary treatment.[1][2]

Skin: Wash with soap and water for 15 minutes.[1][2] Discard contaminated leather (it

absorbs the chemical).[1][2]

Ingestion:Do not induce vomiting. If conscious, rinse mouth. Transport to ER immediately

with the SDS.[1]

Storage & Stability
Conditions: Store in a tightly closed container in a dry, well-ventilated area.

Temperature: Ambient (15–25°C) is generally sufficient, but cool storage (2–8°C) is preferred

for long-term reference standard stability.[1][2]

Incompatibilities:

Strong Oxidizing Agents: Fire risk.[1][5][8]

Strong Acids/Bases: Can hydrolyze the nitrile group to an amide/acid, potentially releasing

ammonia or hazardous fumes.[1]

Disposal Considerations
Protocol: Dissolve in a combustible solvent (if not already liquid) and burn in a chemical

incinerator equipped with an afterburner and scrubber.[1]

Why Scrubber? Incineration will generate HCl and NOx; the scrubber is legally required to

neutralize these acid gases before release.[1]

Prohibition: Never dispose of nitrile compounds down the drain; they can disrupt microbial

action in water treatment plants.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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